Cas no 1805462-96-7 (2,6-Bis(trifluoromethyl)-4-fluorophenol)

2,6-Bis(trifluoromethyl)-4-fluorophenol structure
1805462-96-7 structure
Product Name:2,6-Bis(trifluoromethyl)-4-fluorophenol
CAS No:1805462-96-7
MF:C8H3F7O
MW:248.097646951675
CID:4962299
Update Time:2023-08-24

2,6-Bis(trifluoromethyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(trifluoromethyl)-4-fluorophenol
    • Inchi: 1S/C8H3F7O/c9-3-1-4(7(10,11)12)6(16)5(2-3)8(13,14)15/h1-2,16H
    • InChI Key: LWTXQGDFHPLHMJ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 222
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2

2,6-Bis(trifluoromethyl)-4-fluorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014004297-1g
2,6-Bis(trifluoromethyl)-4-fluorophenol
1805462-96-7 97%
1g
1,534.70 USD 2021-06-22
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